Cas no 1215634-35-7 (N,N’-Diphenylsuberamide-d10)

• Product Name: N,N’-Diphenylsuberamide-d10
• CAS No: 1215634-35-7
• MF: C₂₀H₂₄N₂O₂
• MW: 334.478382110596
• CID: 2249757
• PubChem ID: 46781402
• Update Time: 2025-05-20

N,N’-Diphenylsuberamide-d10 Chemical and Physical Properties

Names and Identifiers

• N,N’-Diphenylsuberamide-d10
• QOSWSNDWUATJBJ-QQJQIFQQSA-N
• 1215634-35-7
• N,N'-Diphenylsuberamide-d10

• Inchi： 1S/C20H24N2O2/c23-19(21-17-11-5-3-6-12-17)15-9-1-2-10-16-20(24)22-18-13-7-4-8-14-18/h3-8,11-14H,1-2,9-10,15-16H2,(H,21,23)(H,22,24)/i3D,4D,5D,6D,7D,8D,11D,12D,13D,14D
• InChI Key： QOSWSNDWUATJBJ-QQJQIFQQSA-N
• SMILES： C(NC1=C([2H])C([2H])=C([2H])C([2H])=C1[2H])(=O)CCCCCCC(NC1=C([2H])C([2H])=C([2H])C([2H])=C1[2H])=O

Computed Properties

• Exact Mass: 334.246545472g/mol
• Monoisotopic Mass: 334.246545472g/mol
• Isotope Atom Count: 10
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 596.1±33.0 °C at 760 mmHg
• Flash Point: 209.4±25.5 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

N,N’-Diphenylsuberamide-d10 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N,N’-Diphenylsuberamide-d10

N,N’-Diphenylsuberamide-d10 (CAS No. 1215634-35-7): A Comprehensive Guide to Its Properties and Applications

N,N’-Diphenylsuberamide-d10 (CAS No. 1215634-35-7) is a deuterated analog of N,N’-Diphenylsuberamide, a compound widely used in pharmaceutical research and analytical chemistry. The incorporation of deuterium (d10) enhances its utility in mass spectrometry and nuclear magnetic resonance (NMR) studies, making it a valuable tool for isotope labeling and metabolic stability investigations. This article delves into the chemical properties, synthesis, and applications of this specialized compound, while also addressing trending topics like sustainable chemistry and precision medicine.

The deuterated form of N,N’-Diphenylsuberamide is particularly significant in drug discovery and development. Researchers leverage its isotopic purity to track molecular pathways and improve the accuracy of pharmacokinetic studies. With the growing demand for labeled compounds in biomedical research, N,N’-Diphenylsuberamide-d10 has emerged as a critical reagent for high-throughput screening and targeted therapy development. Its CAS No. 1215634-35-7 ensures precise identification in global chemical databases, facilitating seamless collaboration across scientific communities.

One of the most compelling aspects of N,N’-Diphenylsuberamide-d10 is its role in green chemistry. As the scientific community shifts toward sustainable practices, the demand for deuterated compounds with minimal environmental impact has surged. This compound aligns with ESG (Environmental, Social, and Governance) goals by enabling reduced solvent usage and waste minimization in synthetic processes. Additionally, its application in AI-driven drug design highlights its relevance in modern computational chemistry, where isotope effects are modeled to predict drug behavior with unparalleled precision.

From a technical standpoint, N,N’-Diphenylsuberamide-d10 exhibits exceptional stability and solubility in organic solvents, making it ideal for laboratory-scale and industrial applications. Its deuterium enrichment (typically >98%) ensures minimal interference in spectroscopic analyses, a feature highly sought after in quality control and regulatory compliance. Furthermore, its compatibility with HPLC and LC-MS systems underscores its versatility in analytical method development, a topic frequently searched by chemists and lab technicians.

In conclusion, N,N’-Diphenylsuberamide-d10 (CAS No. 1215634-35-7) represents a fusion of cutting-edge science and practical utility. Whether for academic research, pharmaceutical innovation, or environmentally conscious synthesis, this compound continues to garner attention in the scientific community. By addressing user-centric queries and industry trends, this guide aims to provide a holistic understanding of its significance in contemporary chemistry.